Cas no 2138585-23-4 (1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine)

• Product Name: 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine
• CAS No: 2138585-23-4
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• MDL: MFCD31612314
• CID: 4783348
• PubChem ID: 138857447
• Update Time: 2025-05-19

1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-[(6-fluoropyridin-3-yl)methyl]piperazine
• 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine

• MDL： MFCD31612314
• Inchi： 1S/C12H18FN3/c1-2-15-5-7-16(8-6-15)10-11-3-4-12(13)14-9-11/h3-4,9H,2,5-8,10H2,1H3
• InChI Key： LQDFUCYGOCCNAO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CN1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.3
• Topological Polar Surface Area: 19.4

Additional information on 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine

Chemical Profile of 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine (CAS No. 2138585-23-4)

1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine, identified by the CAS number 2138585-23-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The presence of an ethyl group at the 1-position and a 6-fluoropyridin-3-ylmethyl substituent at the 4-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The fluoropyridine moiety is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In this context, the 6-fluoropyridin-3-ylmethyl group in 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine likely contributes to its interaction with biological targets, potentially influencing its efficacy and selectivity. Recent studies have highlighted the importance of fluorinated heterocycles in developing novel therapeutic agents, particularly in central nervous system (CNS) disorders, where precise modulation of receptor binding is crucial.

Research published in peer-reviewed journals has demonstrated that piperazine derivatives exhibit a broad spectrum of biological activities. For instance, compounds with similar structural motifs have been investigated for their potential as serotonin receptor modulators, dopamine reuptake inhibitors, and antipsychotic agents. The 1-ethyl substituent at the N1 position of 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine may further influence its pharmacological properties by affecting solubility, lipophilicity, and overall bioavailability. These factors are critical in determining the compound's suitability for further preclinical and clinical development.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine with target proteins with high accuracy. Such simulations are essential for rational drug design, allowing chemists to optimize lead compounds before experimental synthesis. The integration of machine learning algorithms has further accelerated this process by identifying promising candidates from large chemical libraries. This high-throughput virtual screening approach has been instrumental in uncovering novel pharmacophores, including those derived from fluorinated piperazine derivatives.

In vitro studies have begun to explore the potential therapeutic applications of 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The fluoropyridine ring, in particular, has been shown to enhance binding affinity due to its ability to form strong hydrogen bonds and π-stacking interactions with biological targets. These interactions are often critical for achieving high efficacy in drug candidates.

The synthesis of 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and protection-deprotection steps to introduce functional groups selectively. Recent methodological advancements in synthetic chemistry have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes.

The pharmacokinetic profile of 1-ethyl-4-(6-fluoropyridin-3-yl)methylpiperazine is another critical aspect that influences its potential as a drug candidate. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be thoroughly evaluated to assess its safety and efficacy. Fluorinated compounds often exhibit favorable metabolic stability due to the electron-withdrawing nature of fluorine atoms, which can slow down degradation pathways. However, additional studies are needed to fully understand the disposition of this specific compound in vivo.

Regulatory considerations play a significant role in advancing compounds like 1-ethyl-4-(6-fluoropyridin-3-ylmethylpiperazine) through clinical development pipelines. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that synthesized materials meet stringent quality standards before being used in human trials. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are essential for streamlining these processes and expediting the translation of laboratory discoveries into therapeutic interventions.

The future direction of research on 1-ethyl-4-(6-fluoropyridin-methyl)piperazine may include exploring its potential as an intermediate in more complex drug molecules or investigating novel derivatives with enhanced properties. The flexibility offered by its piperazine core allows for further functionalization at multiple sites, enabling chemists to tailor the compound's characteristics for specific therapeutic needs. Such modifications could lead to improved selectivity or reduced side effects compared to existing treatments.

In conclusion,1 ethyl 4 ( 6 fluor pyridin 3 yl ) methyl piperazine (CAS No: 2138585234) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of computational modeling,fluorinated pyridine moieties,and advanced synthetic techniques provides a robust foundation for developing novel therapeutic agents targeting neurological disorders among other conditions . As our understanding of molecular interactions continues to evolve,this compound holds great promise as part of ongoing efforts toward innovative medical solutions . p >